Cas no 80199-98-0 (Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-)
80199-98-0 structure
Product Name:Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
CAS No:80199-98-0
MF:C11H12N2O2
MW:204.225182533264
CID:706094
PubChem ID:20205266
Update Time:2025-04-19
Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
- 4-(2-pyrazol-1-ylethoxy)phenol
- AKOS010756222
- SCHEMBL10785391
- 4-[2-(1H-Pyrazol-1-yl)ethoxy]phenol
- DTXSID70603527
- 80199-98-0
-
- Inchi: 1S/C11H12N2O2/c14-10-2-4-11(5-3-10)15-9-8-13-7-1-6-12-13/h1-7,14H,8-9H2
- InChI Key: VZFALDFYBPTZGU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)CCN1C=CC=N1
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 47.3Ų
Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]- Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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